Cas no 17467-60-6 (N,3-diphenyl-1,2,4-thiadiazol-5-amine)

• Product Name: N,3-diphenyl-1,2,4-thiadiazol-5-amine
• CAS No: 17467-60-6
• MF: C₁₄H₁₁N₃S
• MW: 253.322241067886
• MDL: MFCD00159801
• CID: 1367834
• PubChem ID: 8122161
• Update Time: 2025-06-11

N,3-diphenyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N,3-diphenyl-1,2,4-thiadiazol-5-amine
• phenyl-(phenyl-[1,2,4]thiadiazol-5-yl)-amine
• AC1P0K39
• AC1Q4TNY
• MLS001193335
• Phenyl-(phenyl-[1,2,4]thiadiazol-5-yl)-amin
• SureCN2210735
• 5-Anilino-3-phenyl-1,2,4-thiadiazol
• 3-Phenyl-5-anilino-1,2,4-thiadiazol
• 5-N-phenylamino-3-phenyl-1,2,4-thiadiazole
• phenyl-(3-phenyl-[1,2,4]thiadiazol-5-yl)-amine
• ZINC06962136
• HMS2896L09
• CTK0E4050
• phenyl-(phenyl-[1,2,4]thiadiazol-5-yl)-amine; AC1P0K39; AC1Q4TNY; MLS001193335; Phenyl-(phenyl-[1,2,4]thiadiazol-5-yl)-amin; SureCN2210735; 5-Anilino-3-phenyl-1,2,4-thiadiazol; 3-Phenyl-5-anilino-1,2,4-thiadiazol; 5-N-phenylamino-3-phenyl-1,2,4-thiadiazole; phenyl-(3-phenyl-[1,2,4]thiadiazol-5-yl)-amine; ZINC06962136; HMS2896L09; CTK0E4050;
• EN300-28891
• AKOS001423975
• SMR000590015
• CS-0244689
• PD148078
• J-011026
• 17467-60-6
• phenyl-(3-phenyl-1,2,4-thiadiazol-5-yl)amine
• cid_8122161
• Z235349803
• 1,2,4-Thiadiazol-5-amine, N,3-diphenyl-
• CHEMBL1544489
• BDBM76702
• DTXSID20429077
• MLS-0354886.0002
• SCHEMBL2210735

• MDL： MFCD00159801
• Inchi： 1S/C14H11N3S/c1-3-7-11(8-4-1)13-16-14(18-17-13)15-12-9-5-2-6-10-12/h1-10H,(H,15,16,17)
• InChI Key： RMFQIIXCTLNZRC-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.06753
• Monoisotopic Mass: 253.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 37.81

Additional information on N,3-diphenyl-1,2,4-thiadiazol-5-amine

N,3-Diphenyl-1,2,4-thiadiazol-5-amine: An Overview of a Promising Compound (CAS No. 17467-60-6)

N,3-Diphenyl-1,2,4-thiadiazol-5-amine (CAS No. 17467-60-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential applications in drug discovery and development.

The molecular structure of N,3-diphenyl-1,2,4-thiadiazol-5-amine consists of a thiadiazole ring with two phenyl groups attached at the nitrogen and carbon atoms. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various research and industrial applications.

Recent studies have highlighted the potential of N,3-diphenyl-1,2,4-thiadiazol-5-amine in several areas. In medicinal chemistry, this compound has shown promising antitumor and antimicrobial activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N,3-diphenyl-1,2,4-thiadiazol-5-amine exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis.

In addition to its antitumor properties, N,3-diphenyl-1,2,4-thiadiazol-5-amine has also been investigated for its antimicrobial activity. Research conducted by a team at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The antibacterial activity is attributed to its ability to interfere with bacterial cell wall synthesis and membrane integrity.

The structural flexibility of N,3-diphenyl-1,2,4-thiadiazol-5-amine allows for the synthesis of various derivatives through chemical modifications. These derivatives can be tailored to enhance specific biological activities or improve pharmacokinetic properties. For example, substituting different functional groups on the phenyl rings can lead to compounds with enhanced solubility or reduced toxicity.

In materials science, N,3-diphenyl-1,2,4-thiadiazol-5-amine has been explored for its potential as a building block in organic electronics. Its electron-withdrawing nature makes it suitable for use in organic semiconductors and photovoltaic materials. A study published in the Journal of Materials Chemistry C reported that derivatives of N,3-diphenyl-1,2,4-thiadiazol-5-amine exhibit excellent charge transport properties and stability under various environmental conditions.

The synthesis of N,3-diphenyl-1,2,4-thiadiazol-5-amine typically involves multi-step reactions starting from readily available precursors such as phenylhydrazine and thiocyanate salts. The reaction conditions can be optimized to achieve high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound.

The safety profile of N,3-diphenyl-1,2,4-thiadiazol-5-amine is an important consideration for its practical applications. Toxicological studies have shown that this compound has low acute toxicity when administered orally or topically. However, it is important to conduct thorough safety evaluations before using it in clinical settings or industrial processes.

In conclusion, N,3-diphenyl-1,2,4-thiadiazol-5-amine (CAS No. 17467-60-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, the future prospects for this compound appear promising.